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Compound of Interest

Compound Name: 1-Chloronaphthalene

Cat. No.: B1664548 Get Quote

Proper disposal of 1-chloronaphthalene is critical for laboratory safety and environmental

protection. As a halogenated aromatic compound, it is classified as hazardous waste and

poses several risks, including harm if swallowed, skin and eye irritation, and high toxicity to

aquatic life.[1][2] Adherence to strict disposal protocols is essential to mitigate these dangers

and ensure compliance with regulations.

Immediate Safety Protocols
Before handling 1-chloronaphthalene, it is imperative to work within a certified chemical fume

hood to minimize inhalation exposure.[3] Appropriate Personal Protective Equipment (PPE)

must be worn at all times.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield approved under government

standards such as NIOSH (US) or EN 166 (EU).[1][2]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][4]

Skin Protection: Use protective clothing to avoid skin contact.[2]

Respiratory Protection: All handling and waste transfers should occur in a chemical fume

hood.[3] If a fume hood is unavailable or in case of a large spill, a filter respirator for organic

gases and vapors may be necessary.[5]
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Step-by-Step Disposal Procedure
The disposal of 1-chloronaphthalene waste must follow a systematic process of segregation,

containment, and removal by qualified personnel.

1. Waste Segregation:

Crucial First Step: Never mix 1-chloronaphthalene or other halogenated organic wastes

with non-halogenated organic waste.[3][6] Keeping these streams separate is critical for

proper treatment and can significantly reduce disposal costs.[3][7]

Avoid Mixing with Other Categories: Do not mix halogenated waste with other hazardous

waste types such as acids, bases, heavy metals, or acutely toxic "P-listed" wastes.[3][7]

2. Container Selection and Labeling:

Choose the Right Container: Collect liquid 1-chloronaphthalene waste in a designated,

compatible container, such as a high-density polyethylene (HDPE) carboy.[8][9] Do not use

metal containers, as halogenated solvents can produce acids that cause corrosion.[9][10]

Immediate Labeling: Affix a "Hazardous Waste" tag to the container before adding the first

drop of waste.[3][7] The label must clearly identify the contents, including "1-
Chloronaphthalene" and any other chemical constituents with their approximate

percentages.[3]

3. Waste Accumulation:

Safe Transfer: Conduct all waste transfers inside a functioning chemical fume hood.[3]

Secure Containment: Keep the waste container tightly closed when not in use.[3][7]

Avoid Overfilling: Leave at least 5% of the container volume as headspace to allow for

thermal expansion.[3]

4. Storage:

Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA).[3]
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Secondary Containment: The container must be kept in secondary containment, such as a

large, chemically resistant tub, to contain any potential leaks.[3]

Proper Environment: Store the container away from incompatible materials like strong

oxidizing agents, direct sunlight, and sources of heat or ignition.[9] The storage area must be

cool and well-ventilated.[3][9]

5. Requesting Disposal:

Contact EHS: Once the container is nearly full (about 90-95%) or if waste generation is

complete, contact your institution's Environmental Health and Safety (EHS) department to

request a waste pickup.[3][7]

Final Disposal Method: 1-chloronaphthalene is typically disposed of via high-temperature

incineration at an approved waste disposal plant.[4][11] This process requires an acid

scrubber to neutralize the resulting hydrogen chloride gas.[11][12]

Spill and Emergency Procedures
In the event of a spill, immediate and correct action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Ensure adequate ventilation. For spills outside a fume hood,

evacuate the immediate area.[1]

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads to contain the leak.[1][3]

Collect Absorbed Waste: Carefully collect the contaminated absorbent material and place it

into a sealable, leak-proof container.[1][3]

Label and Dispose: Label the container as hazardous waste, identifying the contents as

"Spill Debris" containing 1-chloronaphthalene, and request a pickup from EHS for proper

disposal.[3]

Decontaminate: Wash all contaminated surfaces with 60-70% ethanol followed by a soap

and water solution.[4]
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Quantitative Data for 1-Chloronaphthalene
The following table summarizes key quantitative data for 1-chloronaphthalene.

Property Value Source

Chemical Formula C₁₀H₇Cl [1]

Molecular Weight 162.62 g/mol [1]

Appearance Colorless to amber, oily liquid [4][12]

Boiling Point 232 - 235 °C (at 7 hPa)

Melting Point -20 °C

Flash Point 121 °C [13]

Density 1.194 g/cm³ (at 25 °C)

Toxicity (Oral, Rat) LD50: 1,540 mg/kg [13]

Aquatic Toxicity (Fish)
LC50 (Lepomis macrochirus,

96h): 2.3 mg/l

Aquatic Toxicity (Daphnia)
EC50 (Daphnia magna, 48h):

0.81 mg/l

Disposal Workflow
The following diagram illustrates the procedural workflow for the safe disposal of 1-
chloronaphthalene.
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Figure 1. 1-Chloronaphthalene Disposal Workflow
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Caption: Figure 1. Procedural flow for the safe handling, collection, storage, and disposal of 1-
chloronaphthalene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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